MU1920

• Molecular Formula: C17H15N5S
• Molecular Weight: 321.4 g/mol
• InChI: InChI=1S/C17H15N5S/c1-11-9-22(2)21-17(11)20-15-4-3-14-16(19-15)13(10-23-14)12-5-7-18-8-6-12/h3-10H,1-2H3,(H,19,20,21)
• InChIKey: WEAHBTIIZJSGDN-UHFFFAOYSA-N

MU1920: Selective Haspin Chemical Probe

MU1920 (CAS 3067968-52-6, MW 321.40, C₁₇H₁₅N₅S) is an ATP-competitive, thieno[3,2-b]pyridine-based inhibitor of the mitotic kinase Haspin (GSG2) with a biochemical IC₅₀ of 6 nM [1]. Developed through systematic scaffold optimization at Masaryk University and crystallized in complex with Haspin (PDB: 9FLT) [2], MU1920 fulfills all criteria for a high-quality chemical biology probe and has been recommended by the Structural Genomics Consortium (SGC) as a state-of-the-art probe for Haspin, alongside a matched negative control compound (MU2313) [1][3]. Unlike earlier Haspin inhibitors that carry significant off-target liabilities, MU1920 exhibits exquisite kinome-wide selectivity with no kinase inhibited >50% at 1 μM across a panel of 413 human kinases, and demonstrates oral bioavailability of 53% at 20 mpk in mice without eliciting cytotoxicity across 160 cancer cell lines (EC₅₀ >50 μM) [1].

Target Haspin (GSG2) mitotic kinase inhibition studies

Selectivity Kinome-wide selectivity profile reported

Control Structurally matched inactive analog available

Validation SGC-recommended chemical probe

• [1] Martín Moyano P, Kubina T, Paruch ŠO, Jarošková A, Novotný J, Skočková V, Ovesná P, Suchánková T, Prokofeva P, Kuster B, et al. Thieno[3,2-b]pyridine: Attractive scaffold for highly selective inhibitors of underexplored protein kinases with variable binding mode. Angew Chem Int Ed Engl. 2025;64(1):e202412786. doi:10.1002/anie.202412786. View Source
• [2] RCSB PDB. 9FLT: Crystal structure of human Haspin (GSG2) kinase bound to chemical probe MU1920. Deposited 2024-06-05, Released 2024-09-11. doi:10.2210/pdb9flt/pdb. View Source
• [3] Martín Moyano P. Discovery of New Potent and Uniquely Selective Inhibitors of Underexplored Protein Kinases [Ph.D. Thesis]. Brno: Masaryk University, Faculty of Science; 2025. Available at: https://theses.cz/id/vzmpez/. View Source

MU1920 vs Alternative Haspin Inhibitors

Haspin inhibitors cannot be interchanged without fundamentally altering experimental outcomes. Head-to-head profiling in identical radiometric assays (Eurofins) demonstrates that while MU1920 (IC₅₀ Haspin = 6 nM) maintains IC₅₀ values >2.7 μM against all seven off-target kinases tested, the earlier Haspin inhibitors CHR6494 (IC₅₀ Haspin = 1–2 nM) and 5-iodotubercidin exhibit single-digit nanomolar activity against CDKL3, CDKL4, CLK2, DYRK2, TAF1L, and TRB2 [1]. LDN192960, a widely used dual Haspin/DYRK2 inhibitor (Haspin IC₅₀ = 10 nM, DYRK2 IC₅₀ = 48 nM), additionally potently inhibits CLK1 (IC₅₀ = 0.21 μM), DYRK1A (IC₅₀ = 0.10 μM), DYRK3 (IC₅₀ = 19 nM), and PIM1 (IC₅₀ = 0.72 μM) [1][2]. These off-target activities confound phenotypic interpretation: less selective compounds 4 and 5 from the same thieno[3,2-b]pyridine series induced cell viability changes and cell cycle alterations at 10 μM, whereas MU1920 did not [1]. The availability of the structurally matched negative control MU2313 (inactive against Haspin, all IC₅₀ values >3000 nM) further distinguishes MU1920 as the only Haspin probe system with a validated inactive analog for rigorous target deconvolution [1].

Off-target kinase engagement

Earlier Haspin inhibitors (e.g., CHR6494, LDN192960) engage multiple off-target kinases, which may confound phenotype attribution in cellular assays.

No matched inactive control

Alternative compounds lack a structurally matched negative control, limiting target-specific deconvolution in comparative studies.

Dual kinase activity

LDN192960 and similar dual inhibitors (e.g., Haspin/DYRK2) may shift signaling readouts and complicate pathway interpretation.

• [1] Martín Moyano P, Kubina T, Paruch ŠO, Jarošková A, Novotný J, Skočková V, Ovesná P, Suchánková T, Prokofeva P, Kuster B, et al. Thieno[3,2-b]pyridine: Attractive scaffold for highly selective inhibitors of underexplored protein kinases with variable binding mode. Angew Chem Int Ed Engl. 2025;64(1):e202412786. doi:10.1002/anie.202412786. View Source
• [2] Cuny GD, Robin M, Ulyanova NP, et al. Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. Bioorg Med Chem Lett. 2020;30(1):126756. LDN-192960 hydrochloride pharmacologic profile data also compiled at glpbio.com and invivochem.com. View Source

MU1920: Head-to-Head Comparator Evidence

Kinome-Wide Selectivity vs Other Haspin Inhibitors

MU1920 was profiled at 1 μM concentration against a panel of 413 human kinases using a radiometric assay (Eurofins). No kinase in the entire panel was inhibited more than 50% [1]. This level of kinome-wide selectivity is unprecedented among Haspin inhibitors. By contrast, the first-in-class Haspin inhibitor CHR6494 (Haspin IC₅₀ = 1–2 nM) exhibited substantially poorer kinome-wide selectivity in the same comparative analysis (Figure S1, Table S3 of the primary paper), inhibiting multiple off-target kinases [1]. LDN192960 at 10 μM inhibits ten kinases by ≥90%, with five kinases potently inhibited at IC₅₀ <1 μM (CLK1, DYRK1A, DYRK2, DYRK3, PIM1) [2]. MU1920's exclusive Haspin engagement was further confirmed in a cellular Kinobeads assay across lysates from five human cell lines (COLO-205, K-562, SK-N-BE(2), MV-4-11, OVCAR-8), where no other targets were identified among 262 quantified kinases [1].

Kinome-Wide Selectivity

Head-to-head

0 / 413 kinases inhibited >50% at 1 μM (MU1920)
vs. 10 / 413 kinases ≥90% at 10 μM (LDN192960)

Reported kinome-wide selectivity context

Eurofins radiometric panel; 1 μM

Evidence Dimension	Kinome-wide selectivity: number of kinases inhibited >50% at stated concentration
Target Compound Data	0 out of 413 kinases inhibited >50% at 1 μM MU1920; 0 off-targets among 262 kinases in Kinobeads cellular assay
Comparator Or Baseline	CHR6494: multiple off-target kinases inhibited (poor kinome-wide selectivity, Figure S1/Table S3); LDN192960: 10 kinases inhibited ≥90% at 10 μM, 5 kinases with IC₅₀ <1 μM (CLK1 0.21 μM, DYRK1A 0.10 μM, DYRK2 2 nM, DYRK3 19 nM, PIM1 0.72 μM)
Quantified Difference	MU1920: 0 kinases >50% at 1 μM vs. LDN192960: 10 kinases ≥90% at 10 μM; Kinobeads: 0 additional targets for MU1920
Conditions	Eurofins radiometric kinase assay panel (413 human kinases) at 1 μM; Kinobeads pulldown in combined lysate from COLO-205, K-562, SK-N-BE(2), MV-4-11, OVCAR-8 cells

Why This Matters

Procurement of MU1920 over CHR6494 or LDN192960 ensures that cellular phenotypes can be unambiguously attributed to Haspin inhibition rather than confounding off-target kinase engagement, a prerequisite for credible target validation studies.

• [1] Martín Moyano P, Kubina T, Paruch ŠO, et al. Angew Chem Int Ed Engl. 2025;64(1):e202412786. Figure 3A, Table S5 (kinome profiling); Figures S4–S5 (Kinobeads). View Source
• [2] Cuny GD, Robin M, Ulyanova NP, et al. Bioorg Med Chem Lett. 2020;30(1):126756. LDN-192960 selectivity data compiled by vendor glpbio.com (10 kinases ≥90% at 10 μM). View Source

Off-Target Selectivity vs Comparator Inhibitors

In a direct comparative screen conducted under identical radiometric assay conditions (Eurofins), MU1920 was benchmarked against six established Haspin inhibitors for activity against seven kinases representing the most common off-targets [1]. MU1920 exhibited IC₅₀ values >2,760 nM against all seven off-target kinases, with six of seven exceeding the assay upper limit of 3,000 nM. In stark contrast, CHR6494 and 5-iodotubercidin (5-ITu) potently inhibited six of the seven off-targets with IC₅₀ values of 4–11 nM. LDN192960 showed off-target IC₅₀ values ranging from 14 nM (DYRK2) to 196 nM (PIM1). The pan-PIM inhibitor CX6258 inhibited PIM1 with an IC₅₀ of 3 nM [1]. Full numerical data are provided in the Comparison_Data field below.

Off-Target Selectivity

Head-to-head

MU1920: all off-target IC₅₀ >2.76 μM
vs. CHR6494: 6/7 off-targets IC₅₀ 4–11 nM

Reported off-target selectivity profile

Eurofins radiometric assay; 7 common off-targets

Evidence Dimension	IC₅₀ values (nM) against 7 off-target kinases plus Haspin, assayed by Eurofins radiometric kinase assay
Target Compound Data	MU1920: CDKL3 >3000, CDKL4 >3000, CLK2 >3000, DYRK2 >3000, Haspin 6, PIM1 >3000, TAF1L 2760, TRB2 >3000
Comparator Or Baseline	CHR6494: CDKL3 4, CDKL4 4, CLK2 7, DYRK2 11, Haspin 1, PIM1 >3000, TAF1L 5, TRB2 4 | LDN192960·HCl: CDKL3 70, CDKL4 125, CLK2 157, DYRK2 14, Haspin 11, PIM1 196, TAF1L 42, TRB2 37 | 5-ITu: CDKL3 4, CDKL4 4, CLK2 7, DYRK2 11, Haspin 1, PIM1 >3000, TAF1L 5, TRB2 4 | SGI1776: CDKL3 >3000, CDKL4 >3000, CLK2 485, DYRK2 >3000, Haspin 11, PIM1 18, TAF1L 2504, TRB2 2061 | CX6258: CDKL3 >3000, CDKL4 >3000, CLK2 101, DYRK2 >3000, Haspin 17, PIM1 3, TAF1L >3000, TRB2 292 | LDN209929·2HCl: CDKL3 593, CDKL4 661, CLK2 1544, DYRK2 87, Haspin 172, PIM1 174, TAF1L 395, TRB2 67
Quantified Difference	MU1920 selectivity window (off-target IC₅₀ / Haspin IC₅₀): ≥460-fold for TAF1L (2760/6); >500-fold for all other six off-targets (>3000/6). CHR6494 selectivity window: ≤11-fold for DYRK2 (11/1); 4-fold for CDKL3/4 (4/1). LDN192960 selectivity window: 1.3-fold for DYRK2 (14/11).
Conditions	Eurofins radiometric kinase assay; compounds tested at 10-dose IC₅₀ mode with 3-fold serial dilution starting at 10 μM; Table 2 and Table S3 of the primary paper

Why This Matters

This comprehensive head-to-head comparison provides the only publicly available dataset where MU1920 is directly benchmarked against six alternative Haspin inhibitors in the same assay system, enabling evidence-based procurement for selectivity-critical applications.

• [1] Martín Moyano P, Kubina T, Paruch ŠO, et al. Angew Chem Int Ed Engl. 2025;64(1):e202412786. Table 2 (off-target selectivity comparison); Table S3 (CHR6494 comparison). View Source

Cellular Target Engagement and Biomarker Modulation

MU1920 was evaluated for cellular Haspin inhibition in three human cell lines using orthogonal readouts [1]. In HeLa cells, MU1920 inhibited Haspin with a cellular IC₅₀ of 0.13 μM; in MDA-MB-231 cells, the IC₅₀ was 0.35 μM, as measured by loss of phosphorylated Thr3 of histone H3 (H3T3ph), the specific substrate of Haspin, via western blot [1]. Cellular Haspin inhibition was independently confirmed in HT29 colon carcinoma cells by ELISA, yielding an IC₅₀ of 94 nM [1]. Comparatively, CHR6494, despite its 2 nM biochemical IC₅₀ against Haspin, exhibits anti-proliferative IC₅₀ values of 500 nM (HCT-116), 473 nM (HeLa), and 752 nM (MDA-MB-231) that conflate Haspin inhibition with off-target-driven cytotoxicity . MU1920 at up to 10 μM did not affect cell viability, density, or cycle distribution in HeLa and MDA-MB-231 cells, and showed EC₅₀ >50 μM across a panel of 160 cancer cell lines [1].

Cellular Target Engagement

Reported

Cellular Haspin IC₅₀: HeLa 0.13 μM, MDA-MB-231 0.35 μM, HT29 ELISA 94 nM
vs. CHR6494 antiproliferative IC₅₀ 473–752 nM

Reported cellular target engagement and viability context

H3T3ph western blot; viability panel 160 cell lines

Evidence Dimension	Cellular Haspin inhibition IC₅₀ and antiproliferative EC₅₀
Target Compound Data	Cellular Haspin IC₅₀: HeLa 0.13 μM, MDA-MB-231 0.35 μM, HT29 ELISA 94 nM; Antiproliferative EC₅₀: >50 μM (160 cancer cell lines); No viability changes at 10 μM
Comparator Or Baseline	CHR6494: antiproliferative IC₅₀ HCT-116 500 nM, HeLa 473 nM, MDA-MB-231 752 nM (Source: ProbeChem/Tocris product documentation); less selective analogs 4 and 5 from same series induced viability changes and cell cycle alterations at 10 μM
Quantified Difference	MU1920 cellular Haspin IC₅₀ (0.13–0.35 μM) is 3–10× higher than antiproliferative effects, providing a clean functional window; CHR6494 cellular Haspin and antiproliferative IC₅₀ ranges overlap, confounding mechanistic interpretation
Conditions	HeLa and MDA-MB-231 cells, western blot for H3T3ph; HT29 colon carcinoma, ELISA assay; 160 cancer cell line viability panel

Why This Matters

MU1920 uniquely decouples Haspin inhibition from cytotoxicity, enabling clean dissection of Haspin-dependent mitotic phenotypes (e.g., metaphase elongation confirmed by time-lapse microscopy) without the confounding anti-proliferative effects observed with CHR6494.

• [1] Martín Moyano P, Kubina T, Paruch ŠO, et al. Angew Chem Int Ed Engl. 2025;64(1):e202412786. Figure 3B–3H; Table S6. View Source

In Vivo Pharmacokinetics and Oral Bioavailability

MU1920 was evaluated for pharmacokinetic parameters in mice, demonstrating oral bioavailability of 53% at a 20 mpk dose [1]. At a 100 mpk oral dose, MU1920 was well tolerated with no signs of acute toxicity observed in animals, and maintained plasma concentrations >0.75 μM for at least 10 hours [1]. Plasma protein binding was measured at 91% (mouse) and 95% (human), kinetic aqueous solubility was 4 μM, and mouse microsomal clearance (CLint) was 149 μL/min/mg [1]. These parameters compare favorably to other tool compounds in the Haspin field. Notably, CHR6494 has not been reported with comprehensive oral PK characterization; LDN192960, while orally bioavailable, carries dual Haspin/DYRK2 activity that complicates in vivo target deconvolution . A structurally matched negative control (MU2313, all kinase IC₅₀ values >3000 nM) is available for use as a control in in vivo experiments [1].

In Vivo PK Profile

Reported

Oral bioavailability 53% (20 mpk)
Plasma >0.75 μM sustained ≥10 h

Reported oral exposure and tolerability context

Mouse; no acute toxicity at 100 mpk

Evidence Dimension	Mouse pharmacokinetic parameters: oral bioavailability, plasma exposure, tolerability
Target Compound Data	Oral bioavailability (F%) = 53% at 20 mpk; Cmax >0.75 μM sustained ≥10 h at 100 mpk; no acute toxicity at 100 mpk; PPB 91% mouse, 95% human; solubility 4 μM; CLint 149 μL/min/mg
Comparator Or Baseline	LDN192960: orally bioavailable but dual Haspin/DYRK2 inhibitor; CHR6494: in vivo data limited, no comprehensive oral PK report available; SGI1776, CX6258: pan-PIM inhibitors with Haspin off-target activity; 5-ITu: broad-spectrum kinase inhibitor unsuitable for in vivo Haspin studies
Quantified Difference	MU1920 53% oral bioavailability at 20 mpk with sustained target coverage (>0.75 μM plasma, well above cellular IC₅₀ of 0.13 μM); matched negative control MU2313 available for in vivo control experiments
Conditions	Mouse PK study; oral gavage at 20 mpk and 100 mpk; plasma concentration measured over time; acute toxicity monitored

Why This Matters

MU1920 is the only Haspin inhibitor with publicly documented oral bioavailability enabling convenient in vivo dosing without formulation complexity, combined with a matched negative control for rigorous experimental design.

• [1] Martín Moyano P, Kubina T, Paruch ŠO, et al. Angew Chem Int Ed Engl. 2025;64(1):e202412786. Figure 3I–3J; pharmacokinetic parameters described in main text. View Source

SGC Endorsement and Matched Negative Control

MU1920, together with its structurally matched negative control compound MU2313 (inactive against Haspin and all off-targets tested, all IC₅₀ values >3000 nM), has been recommended by the Structural Genomics Consortium (SGC) as a state-of-the-art chemical biology probe for the kinase Haspin [1][2]. This endorsement follows the SGC's rigorous chemical probe criteria requiring: (i) potent target engagement (IC₅₀ <100 nM; MU1920 IC₅₀ = 6 nM), (ii) kinome-wide selectivity demonstrated at 1 μM, (iii) cellular on-target activity confirmed by orthogonal assays, (iv) availability of a matched negative control, and (v) sufficient in vivo PK for animal studies. The co-crystal structure of MU1920 bound to Haspin (PDB: 9FLT, resolution 2.40 Å) confirms the ATP-competitive binding mode and provides structural rationale for selectivity [3]. No other Haspin inhibitor—including CHR6494, LDN192960, 5-ITu, SGI1776, or CX6258—has received SGC chemical probe endorsement with a paired negative control.

SGC Endorsement

Reported

SGC chemical probe designation; co-crystal structure PDB 9FLT (2.40 Å); negative control MU2313 available

Independent validation context for probe criteria

Structural Genomics Consortium recommendation

Evidence Dimension	Independent expert validation: SGC chemical probe designation with paired negative control
Target Compound Data	MU1920 recommended by SGC as state-of-the-art Haspin chemical probe; paired negative control MU2313 available; co-crystal structure PDB 9FLT at 2.40 Å resolution
Comparator Or Baseline	CHR6494, LDN192960, 5-ITu, SGI1776, CX6258: none have SGC chemical probe endorsement; none have a matched inactive negative control compound publicly available
Quantified Difference	MU1920 is the only SGC-endorsed chemical probe for Haspin; MU2313 negative control enables subtraction of compound-specific but target-independent effects
Conditions	SGC chemical probe criteria: potency <100 nM, kinome-wide selectivity at 1 μM, cellular target engagement, negative control availability, in vivo suitability

Why This Matters

SGC endorsement, X-ray structural confirmation, and the availability of MU2313 as a matched negative control provide the highest level of validation for procurement decisions, ensuring experimental results can be attributed specifically to Haspin inhibition.

• [1] Martín Moyano P, Kubina T, Paruch ŠO, et al. Angew Chem Int Ed Engl. 2025;64(1):e202412786. Main text and Table S4. View Source
• [2] Martín Moyano P. Discovery of New Potent and Uniquely Selective Inhibitors of Underexplored Protein Kinases [Ph.D. Thesis]. Brno: Masaryk University; 2025. 'This compound, along with the negative control, has been recently recommended by the Structural Genomics Consortium as a state-of-the-art chemical biological probe for the kinase Haspin.' View Source
• [3] Kraemer A, Paruch K, Knapp S, Structural Genomics Consortium (SGC). Crystal structure of human Haspin (GSG2) kinase bound to chemical probe MU1920. PDB ID: 9FLT. Deposited 2024-06-05, Released 2024-09-11. Resolution 2.40 Å. doi:10.2210/pdb9flt/pdb. View Source

MU1920: Research and Industrial Applications

Haspin-Specific Target Deconvolution in Mitosis

MU1920 is the only Haspin inhibitor for which a structurally matched, truly inactive negative control compound (MU2313) is available [1]. In mitotic biology studies, treating HeLa or MDA-MB-231 cells with MU1920 at concentrations of 0.13–1 μM abolishes H3T3ph without affecting cell viability, enabling unambiguous attribution of phenotypes such as metaphase elongation (confirmed by fluorescence time-lapse microscopy in HeLa Fucci4 cells) to Haspin inhibition [1]. Parallel treatment with MU2313 controls for compound-specific but target-independent effects, a standard required by the SGC chemical probe framework [2]. This paired compound strategy is essential for credible target validation studies in mitosis research.

In Vivo Haspin Pharmacology Studies

MU1920's oral bioavailability of 53% at 20 mpk and sustained plasma exposure >0.75 μM for ≥10 hours at a well-tolerated 100 mpk dose makes it uniquely suited for mouse in vivo studies of Haspin function [1]. The achieved plasma concentrations exceed the cellular Haspin IC₅₀ by ~6-fold, ensuring sustained target coverage without the need for intravenous or intraperitoneal administration [1]. This eliminates the formulation and handling complexities associated with alternative Haspin inhibitors that lack documented oral bioavailability, such as CHR6494, or that carry confounding off-target pharmacology, such as LDN192960 (dual Haspin/DYRK2) [3].

Cytotoxicity-Free Phenotypic Screening

Because MU1920 does not affect viability across 160 cancer cell lines (EC₅₀ >50 μM) and induces no cell cycle distribution changes at concentrations up to 10 μM, it enables phenotypic screening for Haspin-dependent processes without the anti-proliferative confound inherent to CHR6494 (antiproliferative IC₅₀ 473–752 nM in HeLa and MDA-MB-231) [1][2]. The Kinobeads cellular profiling data confirming no engagement of 262 other kinases provides additional confidence that any biological signal detected is mediated through Haspin [1]. This makes MU1920 the compound of choice for functional genomics and chemical biology screens aimed at identifying Haspin-dependent pathways.

Structural Biology and Biophysical Studies

The co-crystal structure of MU1920 with the Haspin kinase domain (PDB: 9FLT, 2.40 Å resolution) provides atomic-level detail of the binding mode, confirming ATP-competitive inhibition anchored by back-pocket interactions distinct from ATP-mimetic scaffolds [1][2]. This structural information enables rational design of biophysical assays (e.g., SPR, DSF, TR-FRET) using MU1920 as a tool ligand for Haspin binding and displacement studies. The confirmed binding mode—involving hydrogen bonding with Gly608 via the pyridine nitrogen and back-pocket anchoring—provides a structural rationale for the exceptional selectivity that can be leveraged in structure-based drug design efforts [1].

Application

Selection Property

Validation Focus

Mitosis target deconvolution studies

Structurally matched inactive control availability

H3T3ph modulation without viability interference

In vivo Haspin pharmacology studies

Oral exposure profile documented

Sustained plasma exposure above cellular IC₅₀

Phenotypic screening for Haspin-dependent pathways

No cytotoxicity across 160 cell lines at screening concentrations

Phenotype attribution to Haspin without anti-proliferative confound

Structural biology and biophysical assay development

Co-crystal structure available (PDB 9FLT)

Binding mode characterization for SPR/DSF/TR-FRET assays

• [1] Martín Moyano P, Kubina T, Paruch ŠO, et al. Angew Chem Int Ed Engl. 2025;64(1):e202412786. Figures 3A–3J; Table S6; Kinobeads data in Figures S4–S5. View Source
• [2] Kraemer A, Paruch K, Knapp S, SGC. PDB ID: 9FLT. Crystal structure of human Haspin bound to MU1920. doi:10.2210/pdb9flt/pdb. View Source
• [3] Cuny GD, Robin M, Ulyanova NP, et al. Bioorg Med Chem Lett. 2020;30(1):126756. LDN-192960 dual Haspin/DYRK2 pharmacology; CHR6494 antiproliferative data from ProbeChem/Tocris product documentation. View Source